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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of calcium boride, with a primary focus on calcium hexaboride (CaB6), a material of significant
interest due to its unique physical and chemical characteristics. This document summarizes
key quantitative data, details relevant experimental protocols, and visualizes fundamental
relationships to support advanced research and development activities.

Thermodynamic Data of Calcium Boride

The thermodynamic stability and properties of calcium boride are crucial for its synthesis,
processing, and application at high temperatures. The following tables summarize the key
thermodynamic parameters for calcium hexaboride (CaB6). Data for other calcium boride
phases, such as calcium tetraboride (CaB4), are less commonly reported in the literature.

Table 1: Standard Enthalpy of Formation, Gibbs Free Energy of Formation, and Standard Molar
Entropy for CaB6
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Property Symbol Value Units
Standard Enthalpy of
_ AHCf -299.023[1] kJ/mol
Formation
) Value not readily
Standard Gibbs Free ) o
) AG°f available in cited kJ/mol
Energy of Formation
sources
Value not readily
Standard Molar ] o
Sse available in cited J/(mol-K)
Entropy
sources

Table 2: Specific Heat Capacity of CaB6 at Various Temperatures

The specific heat capacity of CaB6 has been measured over a range of temperatures. The data

is well-described by a combination of the Debye and Einstein models[2][3].

Temperature (K)

Specific Heat (Cp) (J/(mol-K))

2 ~0

50 Graphical data indicates a value greater than O
and less than 25

100 Graphical data indicates a value between 25
and 50

150 Graphical data indicates a value around 75

200 Graphical data indicates a value around 100

250 Graphical data indicates a value slightly above
100

300 Graphical data indicates a value around 125

Note: Specific values at discrete temperatures are derived from graphical representations in the

cited literature and should be considered approximate. For precise values, consultation of the

original experimental data is recommended.
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Experimental Protocols for Thermodynamic
Property Determination

The determination of the thermodynamic properties of materials like calcium boride requires
precise and specialized experimental techniques. The following sections detail the
methodologies for key experiments.

Determination of Enthalpy of Formation via Bomb
Calorimetry

Bomb calorimetry is a standard technique for determining the heat of combustion of a
substance, from which the enthalpy of formation can be calculated.

Experimental Procedure:
e Sample Preparation:

o A powdered sample of high-purity CaB6 is pressed into a dense pellet to ensure complete
combustion[4].

o The mass of the pellet is accurately measured to £0.1 mg[4].

o An iron ignition wire of known mass (typically 8-10 cm in length) is attached to the
pellet[4].

e Bomb Assembly:

o The sample pellet with the ignition wire is placed in a crucible (typically platinum) within
the bomb calorimeter[5].

o The bomb is sealed and pressurized with pure oxygen to approximately 25
atmospheres|6].

e Calorimetric Measurement:

o The sealed bomb is placed in a container filled with a precise volume of water.
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o The initial temperature of the water is recorded.
o The sample is ignited by passing an electric current through the fuse wire[5][6].

o The temperature of the surrounding water is monitored and recorded at regular intervals
until a maximum temperature is reached and then begins to cool[5].

o Data Analysis:

o The heat capacity of the calorimeter system is determined by calibrating with a standard
substance of known heat of combustion, such as benzoic acid[7].

o The total heat released during the combustion of the CaB6 sample is calculated from the
temperature change of the water.

o Corrections are made for the heat released by the combustion of the iron fuse wire.

o The standard enthalpy of formation of CaB6 is then calculated using Hess's Law,
incorporating the known standard enthalpies of formation of the combustion products
(CaO and B203).

Measurement of Specific Heat Capacity using
Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to measure the
difference in the amount of heat required to increase the temperature of a sample and a
reference as a function of temperature[8].

Experimental Procedure:
o Sample and Reference Preparation:

o Asmall, accurately weighed sample of CaB6 (typically 10-15 mg) is placed in an aluminum
sample pan and hermetically sealed[9].

o An empty, hermetically sealed aluminum pan is used as a reference[9].

e Instrument Setup:
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o The DSC cell is purged with an inert gas, such as nitrogen, at a controlled flow rate (e.qg.,
30-50 mL/min) to prevent oxidation[9][10].

o The desired temperature program is set, which typically involves an initial isothermal
period, a linear heating ramp, and a final isothermal period[10]. A common heating rate is
20 °C/min[10].

¢ Measurement:

o The sample and reference pans are placed on their respective sensors in the DSC
furnace.

o The temperature program is initiated, and the heat flow to the sample and reference is
continuously monitored and recorded.

o Data Analysis (ASTM Three-Run Method):

o To obtain accurate specific heat capacity values, a three-run method is often
employed[11]:

1. An initial run is performed with empty pans to establish a baseline.
2. A second run is conducted with a sapphire standard of known specific heat capacity.
3. Athird run is performed with the CaB6 sample.

o The heat flow data from the three runs are used to calculate the specific heat capacity of
the CaB6 sample as a function of temperature[11].

Vapor Pressure and Decomposition Studies using
Knudsen Effusion Mass Spectrometry (KEMS)

Knudsen Effusion Mass Spectrometry (KEMS) is a high-temperature technique used to
measure the vapor pressure of a material and to identify the gaseous species in equilibrium
with the condensed phase. This data can be used to derive thermodynamic properties such as
enthalpy of sublimation.

Experimental Procedure:
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o Sample Preparation and Loading:

o A small amount of CaB6 powder is placed into a Knudsen cell, which is a small, thermally
stable container with a small orifice (typically 0.5-2 mm in diameter)[12]. The cell material
must be inert with respect to calcium boride at high temperatures.

e System Setup:

o The Knudsen cell is placed within a high-vacuum chamber and heated to the desired
temperature.

o The temperature of the cell must be precisely controlled and accurately measured, often
using a pyrometer or a thermocouple[12].

¢ Measurement:

o At a given temperature, the molecules effusing from the orifice form a molecular beam that
is directed into the ion source of a mass spectrometer[12].

o The mass spectrometer identifies the different gaseous species present in the beam and
measures their ion intensities.

o Data Analysis:

o The partial pressure of each effusing species is related to its measured ion intensity
through the instrument's sensitivity constant, which can be determined through calibration
with a substance of known vapor pressure.

o By measuring the vapor pressure at different temperatures, the enthalpy of sublimation or
vaporization can be determined using the Clausius-Clapeyron equation.

Visualizations of Key Relationships
Calcium-Boron (Ca-B) Phase Diagram

The Ca-B phase diagram illustrates the stable phases of the calcium-boron system at different
temperatures and compositions. This diagram is fundamental to understanding the synthesis
and thermal stability of various calcium boride compounds.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.electrochem.org/dl/interface/sum/sum01/IF6-01-Pages28-31.pdf
https://www.benchchem.com/product/b081498?utm_src=pdf-body
https://www.electrochem.org/dl/interface/sum/sum01/IF6-01-Pages28-31.pdf
https://www.electrochem.org/dl/interface/sum/sum01/IF6-01-Pages28-31.pdf
https://www.benchchem.com/product/b081498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Ca-B Phase Diagram (Schematic)
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Caption: Schematic representation of the Calcium-Boron (Ca-B) binary phase diagram.

Experimental Workflow for Thermodynamic Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
key thermodynamic properties of calcium boride.
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Enthalpy of Formation (AH®f) Specific Heat Capacity (Cp) Gibbs Free Energy (AG*f) & Entropy (S°)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

